Cas no 1353975-67-3 (2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone)

• Product Name: 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone
• CAS No: 1353975-67-3
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2161712
• Update Time: 2025-06-13

2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone
• 2-Amino-1-(4-((benzyl(methyl)amino)methyl)piperidin-1-yl)ethanone
• AM94049
• 2-Amino-1-{4-[(benzylmethylamino)methyl]piperidin-1-yl}-ethanone

• Inchi： 1S/C16H25N3O/c1-18(12-14-5-3-2-4-6-14)13-15-7-9-19(10-8-15)16(20)11-17/h2-6,15H,7-13,17H2,1H3
• InChI Key： YYENBZLYGLZRBG-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCC(CN(C)CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone

Research Briefing on 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353975-67-3)

The compound 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353975-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the structural uniqueness of 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone, which features a piperidine scaffold modified with a benzyl-methyl-amino moiety. This structural configuration is believed to contribute to its bioactivity, particularly in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potential ligand for G protein-coupled receptors (GPCRs), with promising selectivity profiles.

In terms of synthesis, advancements have been made in optimizing the yield and purity of this compound. A novel catalytic approach using palladium-based catalysts has been reported to enhance the efficiency of the key amination step, reducing byproduct formation. This methodological improvement is critical for scaling up production for preclinical studies.

Pharmacological evaluations have revealed that 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone exhibits moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted therapies. Preliminary in vivo studies in rodent models have shown anxiolytic effects at low micromolar concentrations, though further toxicological assessments are warranted.

Ongoing research is exploring its potential as a scaffold for developing next-generation antipsychotics and cognitive enhancers. Computational docking studies suggest interactions with dopamine and serotonin receptors, which could explain its observed behavioral effects. However, challenges remain in optimizing its metabolic stability and minimizing off-target interactions.

In conclusion, 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone represents a promising chemical entity with multifaceted applications in neuropharmacology. Future research should focus on structure-activity relationship (SAR) studies and translational development to fully exploit its therapeutic potential.